3-(4-chlorophenyl)-2,5-dimethyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 3-(4-chlorophenyl)-2,5-dimethyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C20H17ClN4/c1-12-17(14-6-4-3-5-7-14)19(22)25-20(23-12)18(13(2)24-25)15-8-10-16(21)11-9-15/h3-11H,22H2,1-2H3
• InChI Key: OGNXRZFOZPSMEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1C3=CC=CC=C3)N)C)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H17ClN4
• Molecular Weight: 348.8 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives involves several key steps, including chlorination, aminization, and cyclization reactions. For instance, a related compound, 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine, was synthesized from 3-(2,4-dichlorophenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidine-5,7-diol, showcasing the typical pathway involving chlorination and aminization steps (Lu Jiu-fu et al., 2015).

Molecular Structure Analysis

X-ray diffraction studies play a crucial role in understanding the molecular structure of pyrazolo[1,5-a]pyrimidine derivatives. The crystal structure of these compounds often reveals interesting features such as hydrogen bonding and π-stacking interactions, which are critical for their chemical behavior and biological activity. For example, the crystal structure of N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine demonstrated inversion dimers formed via N—H⋯N hydrogen bonds and π-stacking interactions (H. Repich et al., 2017).

Chemical Reactions and Properties

The chemical reactions of pyrazolo[1,5-a]pyrimidine derivatives can be diverse, involving various substitutions and functional group modifications. These reactions are often tailored to explore the compound's potential biological activities or to modify its physical and chemical properties for specific applications. For example, the reactivity of 7-(2-dimethylaminovinyl)pyrazolo[1,5-a]pyrimidines in synthesizing pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine derivatives highlights the compound's versatility in chemical transformations (F. Bruni et al., 1994).

Mechanism of Action

While the mechanism of action can vary depending on the specific compound and its biological target, some pyrazolo[1,5-a]pyrimidines are known to inhibit certain enzymes, such as CDK2, a protein kinase involved in cell cycle regulation.

Safety and Hazards

The safety and hazards associated with pyrazolo[1,5-a]pyrimidines can vary depending on the specific compound. Some compounds in this class have been found to exhibit cytotoxic activities against certain cancer cell lines.

Future Directions

Research into pyrazolo[1,5-a]pyrimidines is ongoing, with many studies focusing on the synthesis of new derivatives and the exploration of their biological activities. These compounds have potential for development into therapeutic agents for various diseases.